Cas no 1892470-46-0 (methyl 3-(4-methyloxan-4-yl)-3-oxopropanoate)

• Product Name: methyl 3-(4-methyloxan-4-yl)-3-oxopropanoate
• CAS No: 1892470-46-0
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6446422
• PubChem ID: 115021940
• Update Time: 2025-05-26

methyl 3-(4-methyloxan-4-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-methyloxan-4-yl)-3-oxopropanoate
• EN300-1777980
• 1892470-46-0

• Inchi： 1S/C10H16O4/c1-10(3-5-14-6-4-10)8(11)7-9(12)13-2/h3-7H2,1-2H3
• InChI Key： RXLCKFBVLGBYTQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(CC(=O)OC)=O)(C)CC1

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.6Ų

Additional information on methyl 3-(4-methyloxan-4-yl)-3-oxopropanoate

Methyl 3-(4-Methyloxan-4-Yl)-3-Oxopropanoate (CAS No. 1892470-46-0)

Methyl 3-(4-methyloxan-4-yl)-3-oxopropanoate, with the CAS number 1892470-46-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, often referred to as methyl 3-(4-methyloxan-4-yl)-3-oxopropanoate, belongs to the class of esters and is characterized by its cyclic structure and functional groups that facilitate a wide range of chemical reactions.

The molecular structure of methyl 3-(4-methyloxan-4-yl)-3-Oxopropanoate consists of a cyclic ether moiety fused with a ketone group, making it an excellent candidate for use in drug delivery systems, polymer synthesis, and as a precursor for other complex molecules. Recent studies have highlighted its ability to act as a biocompatible carrier in controlled drug release applications, which has further solidified its position in the field of pharmaceutical chemistry.

One of the most notable advancements involving this compound is its role in the development of bioresorbable polymers. Researchers have demonstrated that methyl 3-(4-methyloxan-4-Yl)-3-Oxopropanoate can be polymerized under mild conditions to form materials with tunable degradation profiles. These polymers are particularly promising for use in medical devices, such as stents and scaffolds, where biocompatibility and controlled degradation are critical.

In addition to its polymerization applications, methyl 3-(4-Methyloxan-4-Yl)-3-Oxopropanoate has also been explored for its potential in organic synthesis. Its cyclic structure allows for easy functionalization, enabling chemists to incorporate various substituents that can enhance the compound's reactivity or tailor its properties for specific applications. For instance, recent research has focused on using this compound as a building block for synthesizing bioactive molecules with potential anticancer properties.

The synthesis of methyl 3-(4-Methyloxan-Yl)-3-Oxopropanoate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the cyclization of a suitable diol derivative under acidic conditions, followed by esterification to introduce the methyl group. This process not only highlights the compound's synthetic accessibility but also underscores its potential for large-scale production in industrial settings.

From an environmental standpoint, methyl 3-(4-Methyloxan-Yl)-Oxopropanoate has been shown to exhibit favorable biodegradation characteristics under aerobic conditions. This makes it an attractive alternative to traditional plastics and polymers that contribute significantly to environmental pollution. Ongoing research is focused on optimizing its degradation pathways and exploring its compatibility with various microbial communities to further enhance its sustainability profile.

In conclusion, methyl 3-(4-Methyloxan-Yl)-Oxopropanoate (CAS No. 1892470) is a multifaceted compound with immense potential across diverse industries. Its unique chemical structure, coupled with recent advancements in its synthesis and application, positions it as a key player in the development of innovative materials and therapeutic agents. As research continues to uncover new possibilities for this compound, it is poised to make significant contributions to both academic and industrial sectors.